![molecular formula C20H11NO2 B11042203 2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile](/img/structure/B11042203.png)
2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile
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Overview
Description
2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile is a heterocyclic compound that belongs to the chromene family. Chromenes are known for their diverse biological activities and are widely used in medicinal chemistry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile typically involves multi-component reactions. One common method is the reaction of 2-hydroxybenzaldehydes or 2-hydroxyacetophenones with ethyl cyanoacetate under dual-frequency ultrasonication . This method is considered green and efficient, yielding high purity products.
Industrial Production Methods: In industrial settings, the synthesis often employs catalysts such as lipase in ionic liquids or other environmentally friendly solvents . The use of deep eutectic solvents (DES) has also been explored to minimize the environmental impact .
Chemical Reactions Analysis
Types of Reactions: 2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by reagents like potassium permanganate or chromium trioxide.
Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.
Substitution: Halogenation and nitration are typical substitution reactions for this compound.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Nitration using nitric acid and sulfuric acid mixture.
Major Products:
Oxidation: Formation of carboxylic acids.
Reduction: Formation of alcohols.
Substitution: Formation of nitro or halogenated derivatives.
Scientific Research Applications
2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile has a wide range of applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Exhibits antimicrobial and antifungal properties.
Medicine: Potential anticancer agent due to its ability to inhibit specific enzymes and pathways.
Industry: Used in the development of organic fluorescent compounds for imaging and detection.
Mechanism of Action
The compound exerts its effects through various mechanisms:
Molecular Targets: It targets enzymes such as monoamine oxidase and chymotrypsin.
Pathways Involved: Inhibits pathways involved in cell proliferation and induces apoptosis in cancer cells.
Similar Compounds:
- 2-Amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile
- 2-Amino-3-cyano-4H-chromenes
Comparison:
- Uniqueness: 2-Oxo-4-phenyl-2h-benzo[h]chromene-3-carbonitrile is unique due to its specific substitution pattern, which imparts distinct biological activities .
- Similarities: Like other chromenes, it exhibits a broad spectrum of biological activities, including antimicrobial and anticancer properties .
Properties
Molecular Formula |
C20H11NO2 |
---|---|
Molecular Weight |
297.3 g/mol |
IUPAC Name |
2-oxo-4-phenylbenzo[h]chromene-3-carbonitrile |
InChI |
InChI=1S/C20H11NO2/c21-12-17-18(14-7-2-1-3-8-14)16-11-10-13-6-4-5-9-15(13)19(16)23-20(17)22/h1-11H |
InChI Key |
XVXXKPXPWFQHMP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=O)OC3=C2C=CC4=CC=CC=C43)C#N |
Origin of Product |
United States |
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